Cas no 2760488-73-9 (1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans)

• Product Name: 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans
• CAS No: 2760488-73-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5570494
• PubChem ID: 138376315
• Update Time: 2025-08-02

1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) ester, (2R,5S)-rel-
• 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans

• Inchi： 1S/C12H21NO4/c1-8-5-6-9(10(14)15)13(7-8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： DXLXYTLOWYXOHQ-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)CC[C@@H]1C(O)=O

Additional information on 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans

1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans

The compound 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans (CAS No. 2760488-73-9) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and material science. The trans configuration of this molecule plays a crucial role in its stereochemical properties, making it a valuable compound for exploring stereo-specific reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been extensively explored in recent years. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for downstream applications. The incorporation of the tert-butoxy carbonyl group into the piperidine ring introduces unique electronic and steric properties, which are critical for its reactivity and biological performance.

The structural features of 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans make it an attractive candidate for studying enzyme inhibition and receptor binding. Researchers have reported promising results in preliminary assays targeting various enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, the compound's stability under physiological conditions has been validated through extensive in vitro studies, further supporting its suitability for therapeutic applications.

In terms of material science, this compound has shown potential as a building block for constructing advanced materials with tailored properties. Its ability to form stable amide bonds makes it a versatile component in polymer synthesis and self-assembling systems. Recent studies have highlighted its role in creating stimuli-responsive materials, which can undergo reversible structural changes in response to external stimuli such as temperature or pH.

The trans configuration of this molecule is particularly advantageous for exploring enantioselective synthesis and asymmetric catalysis. By leveraging the stereochemical integrity of this compound, chemists can develop more efficient routes to chiral drugs and fine chemicals. Furthermore, its compatibility with green chemistry principles has made it a preferred choice for environmentally friendly synthetic strategies.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound with high precision. These analyses provide critical insights into its molecular structure and dynamic behavior, which are essential for understanding its reactivity and function at the molecular level.

In conclusion, 1-(tert-butoxy)carbonyl-5-methylpiperidine-2-carboxylic acid, trans (CAS No. 2760488-73-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for advancing both fundamental research and applied technologies.